Cas no 51763-02-1 (9H-Thioxanthene-3-carboxylic acid, 7-(1,1-dimethylethyl)-9-oxo-)

• Product Name: 9H-Thioxanthene-3-carboxylic acid, 7-(1,1-dimethylethyl)-9-oxo-
• CAS No: 51763-02-1
• MF: C₁₈H₁₆O₃S
• MW: 312.382843971252
• CID: 361474
• PubChem ID: 10757488
• Update Time: 2025-04-19

9H-Thioxanthene-3-carboxylic acid, 7-(1,1-dimethylethyl)-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthene-3-carboxylic acid, 7-(1,1-dimethylethyl)-9-oxo-
• 7-tert-butyl-9-oxothioxanthene-3-carboxylic acid
• 51763-02-1
• DTXSID40444520
• SCHEMBL11633430

• Inchi： 1S/C18H16O3S/c1-18(2,3)11-5-7-14-13(9-11)16(19)12-6-4-10(17(20)21)8-15(12)22-14/h4-9H,1-3H3,(H,20,21)
• InChI Key： RTASMDMYAWKHTH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)O)C=CC=2C(C2=C1C=CC(=C2)C(C)(C)C)=O

Computed Properties

• Exact Mass: 312.08208
• Monoisotopic Mass: 312.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes